Cas no 2097933-49-6 (N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide
• CAS No: 2097933-49-6
• MF: C₁₉H₁₉NO₂S
• MW: 325.42466378212
• CID: 5474039
• PubChem ID: 126850397
• Update Time: 2025-05-25

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-3-phenylpropanamide
• N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide
• 2097933-49-6
• AKOS032456349
• F6192-0547

• Inchi： 1S/C19H19NO2S/c21-19(11-10-15-6-2-1-3-7-15)20-14-16(17-8-4-12-22-17)18-9-5-13-23-18/h1-9,12-13,16H,10-11,14H2,(H,20,21)
• InChI Key： RLYNNRUJBWYSQI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CO1)CNC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 325.11365002g/mol
• Monoisotopic Mass: 325.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.5Ų

Additional information on N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide

Exploring N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide (CAS No. 2097933-49-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide (CAS No. 2097933-49-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its furan and thiophene moieties, represents a fascinating area of study for researchers exploring novel bioactive molecules. The presence of these heterocyclic rings, combined with a phenylpropanamide backbone, suggests intriguing pharmacological properties that align with current trends in drug discovery.

The molecular structure of N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide offers a compelling case for investigation in medicinal chemistry. With the growing interest in heterocyclic compounds as privileged scaffolds in drug design, this molecule's furan-thiophene hybrid system presents opportunities for targeting various biological pathways. Recent searches in scientific databases reveal increasing curiosity about multi-heterocyclic amides and their role in addressing challenges like metabolic stability and target selectivity—key concerns in modern pharmaceutical development.

From a synthetic chemistry perspective, CAS 2097933-49-6 exemplifies the creative combination of aromatic systems that has become a hot topic in organic synthesis forums. The compound's 2-furyl and 2-thienyl substituents attached to an ethylamine spacer demonstrate how strategic molecular architecture can influence physicochemical properties. This aligns with frequent search queries about structure-activity relationships in drug-like molecules and the importance of logP optimization in contemporary lead compound development.

The 3-phenylpropanamide portion of the molecule contributes to its potential as a research chemical in neuroscience applications, given the structural similarities to known neuromodulators. This connection addresses common questions about CNS-active compounds and their design principles, a subject of considerable interest in both academic and industrial research settings. The compound's balanced lipophilicity profile, suggested by its furan-thiophene-phenyl combination, makes it particularly relevant to discussions about blood-brain barrier penetration—a frequent search term among medicinal chemists.

In material science applications, the conjugated system present in N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide suggests possible utility in organic electronic materials. The alternating heteroaromatic rings could facilitate charge transport properties, responding to growing interest in small molecule semiconductors for flexible electronics—a trending topic in materials science research. This dual potential in both life sciences and materials applications makes CAS 2097933-49-6 a compelling subject for interdisciplinary study.

Quality control and analytical characterization of N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide present interesting challenges that reflect current analytical chemistry trends. The compound's multiple aromatic systems require sophisticated chromatographic separation techniques and advanced spectroscopic identification methods—subjects frequently searched by quality assurance professionals. These analytical considerations are crucial for researchers investigating this compound's purity and stability profile.

The environmental fate and green chemistry aspects of CAS 2097933-49-6 synthesis represent another dimension of contemporary relevance. With increasing searches about sustainable synthetic routes and biodegradability prediction of organic compounds, this molecule's environmental profile warrants investigation. The furan component, being potentially derived from renewable resources, adds to the compound's appeal in the context of green pharmaceutical chemistry initiatives.

From a computational chemistry standpoint, N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide offers rich opportunities for molecular modeling studies. The compound's diverse aromatic systems and flexible linker make it an interesting subject for conformational analysis and docking studies—topics that consistently rank high in computational chemistry search queries. These in silico approaches could help unravel the molecule's potential interaction profiles with biological targets.

The patent landscape surrounding furan-thiophene hybrids like 2097933-49-6 reflects growing commercial interest in such structures. Recent patent filings reveal applications ranging from therapeutic agents to functional materials, addressing common questions about intellectual property protection in chemical innovation. This commercial dimension adds practical significance to academic studies of this compound class.

In conclusion, N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-3-phenylpropanamide (CAS No. 2097933-49-6) represents a multifaceted research subject that intersects with numerous current scientific interests. Its unique heterocyclic architecture and pharmacophore potential make it relevant to discussions about drug discovery, material science, and sustainable chemistry. As research continues to explore the boundaries of multi-aromatic systems, compounds like this will undoubtedly remain at the forefront of chemical innovation and interdisciplinary research.